Cas no 67909-31-3 (4-Methyl-7-trimethylsilyloxycoumarin)
67909-31-3 structure
Product Name:4-Methyl-7-trimethylsilyloxycoumarin
CAS No:67909-31-3
MF:C13H16O3Si
MW:248.349844932556
CID:502806
PubChem ID:11253683
Update Time:2025-04-19
4-Methyl-7-trimethylsilyloxycoumarin Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,4-methyl-7-[(trimethylsilyl)oxy]-
- 4-Methyl-7-trimethylsilyloxycoumarin
- 4-Methyl-7-trimethyl
- 4-METHYL-7-TRIMETHYLSILOXYCOUMARIN
- 4-METHYL-7-TRIMETHYLSILYLOXYCUMARIN
- 4-methyl-7-trimethylsilyloxychromen-2-one
- 67909-31-3
- DTXSID20460228
- Hymecromone, TMS derivative
- FT-0672280
- 2H-1-Benzopyran-2-one, 4-methyl-7-[(trimethylsilyl)oxy]-
- 4-Methyl-7-[(trimethylsilyl)oxy]-2H-1-benzopyran-2-one
- AKOS027381112
- 4-Methyl-7-((trimethylsilyl)oxy)-2H-chromen-2-one
- SCHEMBL15842390
- 4-methyl-7-(trimethylsilyloxy)-2H-chromen-2-one
- 4-Methyl-7-Trimethylsilyoxycoumarin
- QHQOZLBDGGWMFA-UHFFFAOYSA-N
- 4-methyl-7-[(trimethylsilyl)oxy]-2H-chromen-2-one
- 4-METHYL-7-[(TRIMETHYLSILYL)OXY]CHROMEN-2-ONE
-
- Inchi： 1S/C13H16O3Si/c1-9-7-13(14)15-12-8-10(5-6-11(9)12)16-17(2,3)4/h5-8H,1-4H3
- InChI Key： QHQOZLBDGGWMFA-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C)OC1C=CC2C(C)=CC(=O)OC=2C=1
Computed Properties
- Exact Mass: 248.08700
- Monoisotopic Mass: 248.08687090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Melting Point: 182-184°C
- PSA: 39.44000
- LogP: 3.31510
4-Methyl-7-trimethylsilyloxycoumarin Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
- TSCA：No
4-Methyl-7-trimethylsilyloxycoumarin Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methyl-7-trimethylsilyloxycoumarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M330980-1g |
4-Methyl-7-trimethylsilyloxycoumarin |
67909-31-3 | 1g |
$ 201.00 | 2023-09-07 | ||
| TRC | M330980-2g |
4-Methyl-7-trimethylsilyloxycoumarin |
67909-31-3 | 2g |
$ 265.00 | 2023-09-07 | ||
| TRC | M330980-5g |
4-Methyl-7-trimethylsilyloxycoumarin |
67909-31-3 | 5g |
$ 603.00 | 2023-09-07 | ||
| TRC | M330980-10g |
4-Methyl-7-trimethylsilyloxycoumarin |
67909-31-3 | 10g |
$1143.00 | 2023-05-17 | ||
| TRC | M330980-25g |
4-Methyl-7-trimethylsilyloxycoumarin |
67909-31-3 | 25g |
$2348.00 | 2023-05-17 | ||
| A2B Chem LLC | AC82459-2.5g |
2H-1-Benzopyran-2-one,4-methyl-7-[(trimethylsilyl)oxy]- |
67909-31-3 | 2.5g |
$1144.00 | 2024-04-19 | ||
| A2B Chem LLC | AC82459-12.5g |
2H-1-Benzopyran-2-one,4-methyl-7-[(trimethylsilyl)oxy]- |
67909-31-3 | 12.5g |
$2550.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740574-1g |
4-Methyl-7-((trimethylsilyl)oxy)-2h-chromen-2-one |
67909-31-3 | 98% | 1g |
￥728.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740574-5g |
4-Methyl-7-((trimethylsilyl)oxy)-2h-chromen-2-one |
67909-31-3 | 98% | 5g |
￥2352.00 | 2024-05-04 | |
| Chemenu | CM137850-5g |
4-methyl-7-((trimethylsilyl)oxy)-2H-chromen-2-one |
67909-31-3 | 97% | 5g |
$*** | 2023-03-30 |
4-Methyl-7-trimethylsilyloxycoumarin Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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